Cas no 1227487-48-0 (1-(4-fluorophenyl)piperidin-4-amine dihydrochloride)
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Fluorophenyl)piperidin-4-amine dihydrochloride
- 1-(4-fluorophenyl)piperidin-4-amine dihydrochloride
-
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6474967-0.05g |
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride |
1227487-48-0 | 0.05g |
$106.0 | 2023-06-01 | ||
| Enamine | EN300-6474967-0.1g |
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride |
1227487-48-0 | 0.1g |
$159.0 | 2023-06-01 | ||
| Enamine | EN300-6474967-0.25g |
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride |
1227487-48-0 | 0.25g |
$226.0 | 2023-06-01 | ||
| Enamine | EN300-6474967-0.5g |
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride |
1227487-48-0 | 0.5g |
$356.0 | 2023-06-01 | ||
| Enamine | EN300-6474967-1.0g |
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride |
1227487-48-0 | 1g |
$456.0 | 2023-06-01 | ||
| Enamine | EN300-6474967-2.5g |
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride |
1227487-48-0 | 2.5g |
$849.0 | 2023-06-01 | ||
| Enamine | EN300-6474967-5.0g |
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride |
1227487-48-0 | 5g |
$1165.0 | 2023-06-01 | ||
| Enamine | EN300-6474967-10.0g |
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride |
1227487-48-0 | 10g |
$1713.0 | 2023-06-01 | ||
| Aaron | AR01EJZ0-50mg |
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride |
1227487-48-0 | 50mg |
$171.00 | 2025-03-31 | ||
| Aaron | AR01EJZ0-100mg |
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride |
1227487-48-0 | 100mg |
$244.00 | 2025-03-31 |
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1-(4-fluorophenyl)piperidin-4-amine dihydrochloride
Introduction to 1-(4-fluorophenyl)piperidin-4-amine dihydrochloride (CAS No: 1227487-48-0)
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1227487-48-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a fluorine substituent at the para position of the phenyl ring and an amine group at the fourth position of the piperidine ring imparts unique physicochemical properties and biological activities, making it a subject of intense interest in drug discovery and development.
The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This solubility advantage facilitates its use in various biochemical assays and preclinical studies, where precise dissolution profiles are essential for evaluating efficacy and pharmacokinetic parameters.
In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding affinities. The fluorine atom, being electronegative, can influence the electronic properties of the molecule, leading to increased metabolic stability and improved bioavailability. This feature has made fluorinated piperidine derivatives valuable scaffolds in the design of novel therapeutic agents.
1-(4-fluorophenyl)piperidin-4-amine dihydrochloride has been extensively studied for its potential applications in treating neurological disorders, particularly in the development of acetylcholinesterase inhibitors. Acetylcholinesterase is an enzyme crucial for regulating acetylcholine levels in the brain, and its inhibition is a key strategy for managing conditions such as Alzheimer's disease and other cognitive impairments. Preclinical studies have demonstrated that compounds with a piperidine core can effectively interact with acetylcholinesterase, leading to enhanced cholinergic activity.
Moreover, the structural motif of 1-(4-fluorophenyl)piperidin-4-amine dihydrochloride has been explored in the context of developing treatments for psychiatric disorders. Piperidine derivatives are known to exhibit serotonergic activity, which is relevant for conditions such as depression and anxiety. The fluorine atom at the para position of the phenyl ring may further enhance binding affinity to serotonin receptors, potentially leading to more potent and selective therapeutic outcomes.
Recent advances in computational chemistry have enabled researchers to predict the biological activity of 1-(4-fluorophenyl)piperidin-4-amine dihydrochloride with greater accuracy. Molecular docking studies have shown that this compound can interact with various targets, including G-protein coupled receptors (GPCRs) and ion channels. These interactions are thought to underlie its potential therapeutic effects in conditions such as chronic pain and cardiovascular diseases.
The synthesis of 1-(4-fluorophenyl)piperidin-4-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the fluorophenyl group and subsequent functional group transformations to incorporate the piperidine ring. The final step involves salt formation with hydrochloric acid to enhance solubility.
In conclusion, 1-(4-fluorophenyl)piperidin-4-amine dihydrochloride (CAS No: 1227487-48-0) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its demonstrated biological activity, make it a valuable compound for investigating neurological and psychiatric disorders. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the next generation of medicinal chemistry innovations.
1227487-48-0 (1-(4-fluorophenyl)piperidin-4-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)